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Compound of Interest

Compound Name: 2-Bromo-4-methyl-1H-imidazole

CAS No.: 23328-88-3

Cat. No.: B1277736

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structural elucidation of 2-
Bromo-4-methyl-1H-imidazole. Due to the limited availability of public experimental

spectroscopic data for this specific compound, this guide utilizes predicted spectroscopic data

and established principles of organic spectroscopy to illustrate the elucidation process. It is

intended to serve as a practical resource for researchers, scientists, and professionals in drug

development, offering detailed hypothetical experimental protocols and data interpretation. The

methodologies and analytical approaches described herein are foundational for the

characterization of novel heterocyclic compounds.

Introduction
2-Bromo-4-methyl-1H-imidazole is a halogenated heterocyclic compound with potential

applications in medicinal chemistry and materials science. As a substituted imidazole, it

belongs to a class of molecules known for a wide range of biological activities. Accurate

structure elucidation is the cornerstone of understanding its chemical properties, reactivity, and
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potential as a lead compound in drug discovery. This guide outlines the synergistic application

of modern spectroscopic techniques—namely Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—to determine its

molecular structure.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 2-Bromo-4-methyl-1H-
imidazole. These values were generated using computational models and should be

considered as estimations until experimentally verified.

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~12.5 Broad Singlet 1H N-H

~7.0 Singlet 1H C5-H

~2.1 Singlet 3H -CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)
Chemical Shift (δ) ppm Assignment

~135 C4

~120 C2

~115 C5

~10 -CH₃

Table 3: Predicted Mass Spectrometry Data (Electron
Ionization)
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m/z Relative Intensity (%) Assignment

160/162 High
[M]⁺ (Molecular Ion, Br isotope

pattern)

81 Moderate [M - Br]⁺

54 High [C₃H₄N]⁺

Table 4: Predicted IR Spectroscopy Data
Wavenumber (cm⁻¹) Intensity Assignment

~3100 Broad N-H stretch

~2920 Medium C-H stretch (methyl)

~1600 Medium
C=C/C=N stretch (imidazole

ring)

~1450 Medium C-H bend (methyl)

~650 Strong C-Br stretch

Experimental Protocols
The following are detailed hypothetical protocols for the synthesis and spectroscopic analysis

of 2-Bromo-4-methyl-1H-imidazole.

Synthesis of 2-Bromo-4-methyl-1H-imidazole
Materials:

4-Methyl-1H-imidazole

N-Bromosuccinimide (NBS)

Acetonitrile (anhydrous)

Dichloromethane
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Saturated aqueous sodium bicarbonate

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 4-methyl-1H-imidazole (1.0 eq) in anhydrous acetonitrile, add N-

Bromosuccinimide (1.1 eq) portion-wise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

Extract the product with dichloromethane (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl

acetate gradient) to yield 2-Bromo-4-methyl-1H-imidazole.

Spectroscopic Analysis
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¹H and ¹³C NMR Spectroscopy: Dissolve a sample of the purified product in deuterated

dimethyl sulfoxide (DMSO-d₆). Record the spectra on a 500 MHz NMR spectrometer.

Mass Spectrometry: Analyze a sample using an electron ionization (EI) mass spectrometer.

IR Spectroscopy: Obtain the infrared spectrum using a Fourier-transform infrared (FTIR)

spectrometer, either as a KBr pellet or a thin film.

Structure Elucidation Workflow
The logical process for elucidating the structure of 2-Bromo-4-methyl-1H-imidazole from its

spectroscopic data is outlined below.
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Spectroscopic Data

Interpretation

Structure Confirmation

Molecular Formula
C₄H₅BrN₂

Mass Spectrometry
- M/M+2 pattern at m/z 160/162

Confirms Mass

¹H NMR
- Broad singlet (~12.5 ppm, 1H)

- Singlet (~7.0 ppm, 1H)
- Singlet (~2.1 ppm, 3H)

- Imidazole proton
- Methyl group
- N-H proton

¹³C NMR
- Four distinct signals

Presence of Bromine
(from M/M+2 pattern)

IR Spectroscopy
- N-H stretch (~3100 cm⁻¹)
- C-Br stretch (~650 cm⁻¹)

Imidazole N-H and C-Br bonds present

Proposed Structure:
2-Bromo-4-methyl-1H-imidazole

Confirmed Structure

Consistent Data

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1277736?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

